Cas no 1125-94-6 (4,1-Benzothiazepine, 1,2,3,5-tetrahydro-)

• Product Name: 4,1-Benzothiazepine, 1,2,3,5-tetrahydro-
• CAS No: 1125-94-6
• MF: C₉H₁₁NS
• MW: 165.25534081459
• CID: 3619198
• PubChem ID: 13270248
• Update Time: 2025-10-29

4,1-Benzothiazepine, 1,2,3,5-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 4,1-Benzothiazepine, 1,2,3,5-tetrahydro-
• Z1198305826
• 1,2,3,5-tetrahydro-4,1-benzothiazepine
• EN300-6770357
• 982-369-6
• 1125-94-6
• SCHEMBL3617984
• AKOS006307307

• Inchi： 1S/C9H11NS/c1-2-4-9-8(3-1)7-11-6-5-10-9/h1-4,10H,5-7H2
• InChI Key： IYXJNKJVUJDDPN-UHFFFAOYSA-N
• SMILES： S1CCNC2C=CC=CC=2C1

Computed Properties

• Exact Mass: 165.06122053g/mol
• Monoisotopic Mass: 165.06122053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazepines

Additional information on 4,1-Benzothiazepine, 1,2,3,5-tetrahydro-

4,1-Benzothiazepine, 1,2,3,5-tetrahydro- (CAS No. 1125-94-6): A Comprehensive Overview

4,1-Benzothiazepine, 1,2,3,5-tetrahydro- (CAS No. 1125-94-6) is a heterocyclic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the benzothiazepine family, which is known for its diverse biological activities and applications in medicinal chemistry. The unique structure of 1,2,3,5-tetrahydro-4,1-benzothiazepine makes it a valuable scaffold for drug discovery and development.

The chemical structure of 4,1-Benzothiazepine, 1,2,3,5-tetrahydro- features a fused ring system containing both sulfur and nitrogen atoms. This structural motif is often associated with bioactive molecules, making it a subject of interest for researchers exploring new therapeutic agents. The compound's CAS number 1125-94-6 is frequently searched in scientific databases, reflecting its relevance in academic and industrial settings.

One of the key reasons for the growing interest in 1,2,3,5-tetrahydro-4,1-benzothiazepine is its potential application in central nervous system (CNS) disorders. Recent studies have highlighted its role as a precursor for compounds that may target neurological conditions, aligning with the current focus on mental health and neurodegenerative diseases. This connection to hot topics in healthcare enhances its visibility in search engines and academic literature.

In addition to its pharmaceutical potential, 4,1-Benzothiazepine, 1,2,3,5-tetrahydro- is also explored in material science. Its heterocyclic framework can be modified to create novel polymers or coatings with specific properties, catering to the demand for advanced materials in electronics and engineering. This dual applicability in pharma and materials science makes it a versatile compound for interdisciplinary research.

The synthesis of CAS 1125-94-6 typically involves multi-step organic reactions, including cyclization and reduction processes. Researchers often optimize these methods to improve yield and purity, addressing common queries about efficient synthesis routes for benzothiazepine derivatives. Such optimization is crucial for scaling up production in industrial applications.

From a commercial perspective, the demand for 1,2,3,5-tetrahydro-4,1-benzothiazepine is driven by its utility in custom synthesis and contract research organizations (CROs). Companies specializing in fine chemicals frequently list this compound in their catalogs, catering to clients seeking high-purity heterocyclic building blocks. This trend is reflected in the increasing number of online searches for suppliers of CAS No. 1125-94-6.

Environmental and safety considerations are also part of the discourse around 4,1-Benzothiazepine, 1,2,3,5-tetrahydro-. While it is not classified as a hazardous substance, proper handling and storage are emphasized in material safety data sheets (MSDS). This aligns with the broader industry shift toward sustainable and safe chemical practices, a topic frequently searched by professionals.

In summary, 4,1-Benzothiazepine, 1,2,3,5-tetrahydro- (CAS No. 1125-94-6) is a compound of significant scientific and commercial value. Its applications span pharmaceuticals, materials science, and custom synthesis, making it a recurring subject in research and industry discussions. By focusing on its versatile properties and emerging applications, this overview aims to provide a comprehensive resource for those exploring this fascinating molecule.